2-[3-(6-Amino-5,7,7-tricyano-3,7,8,8a-tetrahydro-1H-isothiochromen-8-yl)phenoxy]acetamide
2-[3-(6-Amino-5,7,7-tricyano-3,7,8,8a-tetrahydro-1H-isothiochromen-8-yl)phenoxy]acetamide
Brand Name:
Vulcanchem
CAS No.:
494794-26-2
VCID:
VC0460627
InChI:
InChI=1S/C20H17N5O2S/c21-7-15-14-4-5-28-9-16(14)18(20(10-22,11-23)19(15)25)12-2-1-3-13(6-12)27-8-17(24)26/h1-4,6,16,18H,5,8-9,25H2,(H2,24,26)/t16-,18?/m0/s1
SMILES:
C1C=C2C(CS1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=CC=C3)OCC(=O)N
Molecular Formula:
C20H17N5O2S
Molecular Weight:
391.4g/mol
2-[3-(6-Amino-5,7,7-tricyano-3,7,8,8a-tetrahydro-1H-isothiochromen-8-yl)phenoxy]acetamide
CAS No.: 494794-26-2
Main Products
VCID: VC0460627
Molecular Formula: C20H17N5O2S
Molecular Weight: 391.4g/mol
![2-[3-(6-Amino-5,7,7-tricyano-3,7,8,8a-tetrahydro-1H-isothiochromen-8-yl)phenoxy]acetamide - 494794-26-2](/images/no_structure.jpg)
| CAS No. | 494794-26-2 |
|---|---|
| Product Name | 2-[3-(6-Amino-5,7,7-tricyano-3,7,8,8a-tetrahydro-1H-isothiochromen-8-yl)phenoxy]acetamide |
| Molecular Formula | C20H17N5O2S |
| Molecular Weight | 391.4g/mol |
| IUPAC Name | 2-[3-[(8aR)-6-amino-5,7,7-tricyano-1,3,8,8a-tetrahydroisothiochromen-8-yl]phenoxy]acetamide |
| Standard InChI | InChI=1S/C20H17N5O2S/c21-7-15-14-4-5-28-9-16(14)18(20(10-22,11-23)19(15)25)12-2-1-3-13(6-12)27-8-17(24)26/h1-4,6,16,18H,5,8-9,25H2,(H2,24,26)/t16-,18?/m0/s1 |
| Standard InChIKey | RFPHFWVNZLUATP-ATNAJCNCSA-N |
| Isomeric SMILES | C1C=C2[C@H](CS1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=CC=C3)OCC(=O)N |
| SMILES | C1C=C2C(CS1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=CC=C3)OCC(=O)N |
| Canonical SMILES | C1C=C2C(CS1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=CC=C3)OCC(=O)N |
| PubChem Compound | 11838533 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume